Cas no 321531-42-4 (2-{4-[(2,5-dichlorophenyl)sulfonyl]-1-piperazinyl}ethanol)
321531-42-4 structure
Product Name:2-{4-[(2,5-dichlorophenyl)sulfonyl]-1-piperazinyl}ethanol
CAS No:321531-42-4
MF:C12H16Cl2N2O3S
MW:339.238039970398
CID:3061593
PubChem ID:799302
Update Time:2025-04-21
2-{4-[(2,5-dichlorophenyl)sulfonyl]-1-piperazinyl}ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-[(2,5-dichlorophenyl)sulfonyl]-1-piperazinyl}ethanol
- 2-[4-(2,5-dichlorophenyl)sulfonylpiperazin-1-yl]ethanol
- AKOS000671577
- 2-{4-[(2,5-dichlorophenyl)sulfonyl]piperazin-1-yl}ethanol
- 2-[4-(2,5-DICHLOROBENZENESULFONYL)PIPERAZIN-1-YL]ETHANOL
- Oprea1_609162
- AG-690/11633970
- Z56229142
- 321531-42-4
- 2-[4-(2,5-dichlorobenzenesulfonyl)piperazin-1-yl]ethan-1-ol
- Oprea1_091892
- 2-{4-[(2,5-dichlorophenyl)sulfonyl]piperazino}-1-ethanol
- STK039933
-
- Inchi: 1S/C12H16Cl2N2O3S/c13-10-1-2-11(14)12(9-10)20(18,19)16-5-3-15(4-6-16)7-8-17/h1-2,9,17H,3-8H2
- InChI Key: LVCVEFUOMLCIEE-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1S(N1CCN(CCO)CC1)(=O)=O)Cl
Computed Properties
- Exact Mass: 338.0258689Da
- Monoisotopic Mass: 338.0258689Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 69.2Ų
2-{4-[(2,5-dichlorophenyl)sulfonyl]-1-piperazinyl}ethanol Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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